![molecular formula C18H19FN2O3S B4999013 4-fluoro-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide](/img/structure/B4999013.png)
4-fluoro-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis The molecular structure of benzenesulfonamide compounds, especially those containing piperazine heterocycles, reveals potential pharmacological activity. Advanced techniques like density functional theory (DFT) and X-ray single crystal diffraction are employed to understand the optimized structures, molecular electrostatic potential, and leading molecular orbital, providing deep insights into their chemical behavior (Xiao et al., 2022).
Chemical Reactions and Properties Chemical reactions involving 4-fluoro-N-[2-(1-piperidinylcarbonyl)phenyl]benzenesulfonamide and its derivatives are intricate, leading to the creation of fluorinated analogues of pharmaceutical significance. The selective inhibition of enzymes like cyclooxygenase-2 by these compounds demonstrates the critical chemical properties that contribute to their biological activities (Toyokuni et al., 2005).
Physical Properties Analysis Investigations into the crystal structures of related compounds, such as N-(4-fluorobenzoyl)benzenesulfonamide, provide valuable information on the physical properties. These studies analyze the packing patterns, intermolecular interactions, and overall structural integrity, which are essential for understanding the compound's stability and reactivity (Suchetan et al., 2015).
Chemical Properties Analysis The chemical properties of this compound derivatives are closely linked to their synthesis and molecular structure, influencing their biological activities and pharmacological potential. For example, the introduction of a fluorine atom can significantly enhance the selectivity and potency of COX-2 inhibition, demonstrating the critical role of chemical modifications in drug development (Hashimoto et al., 2002).
Future Directions
properties
IUPAC Name |
4-fluoro-N-[2-(piperidine-1-carbonyl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19FN2O3S/c19-14-8-10-15(11-9-14)25(23,24)20-17-7-3-2-6-16(17)18(22)21-12-4-1-5-13-21/h2-3,6-11,20H,1,4-5,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBHQDBUQPQXYMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.